Cas no 505-57-7 (hex-2-enal)

• Product Name: hex-2-enal
• CAS No: 505-57-7
• MF: C₆H₁₀O
• MW: 98.1430020332336
• CID: 370348
• PubChem ID: 5281168
• Update Time: 2025-04-19

hex-2-enal Chemical and Physical Properties

Names and Identifiers

• 2-Hexenal
• hex-2-enal
• 2-Hexen-1-al
• Hex-2-en-1-al
• Hexylenic aldehyde
• Leaf aldehyde

• Inchi： 1S/C6H10O/c1-2-3-4-5-6-7/h4-6H,2-3H2,1H3/b5-4+
• InChI Key： MBDOYVRWFFCFHM-SNAWJCMRSA-N
• SMILES： CCC/C=C/C=O

Computed Properties

• Exact Mass: 98.0732
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 64.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5

Experimental Properties

• Color/Form: Colorless oily liquid with special green leaf aroma
• Density: 0.8445
• Melting Point: -66°C (estimate)
• Boiling Point: 133.68°C (estimate)
• Refractive Index: 1.4460
• PSA: 17.07
• Solubility: Insoluble in water, soluble in organic solvents such as ethanol.
• FEMA: 2560 | HEXEN-2-AL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes